Cas no 345909-31-1 (Calcium 2,4-pentanedionate hydrate)

Calcium 2,4-pentanedionate hydrate, also known as calcium acetylacetonate hydrate, is a coordination compound with the formula Ca(C₅H₇O₂)₂·xH₂O. This white crystalline solid is highly soluble in organic solvents, making it a versatile precursor for chemical synthesis and materials science applications. Its key advantages include excellent thermal stability and consistent reactivity, which are critical for use in catalysis, polymer stabilization, and the production of high-purity calcium oxide via thermal decomposition. The compound’s chelating properties also make it useful in metal-organic frameworks (MOFs) and as a crosslinking agent. Its hydrate form ensures ease of handling and storage while maintaining stability under standard conditions.

Calcium 2,4-pentanedionate hydrate structure

345909-31-1 structure

Product Name:Calcium 2,4-pentanedionate hydrate

CAS No:345909-31-1

MF:C₁₀H₁₆CaO₅

MW:256.309042930603

MDL:MFCD00150163

CID:92776

PubChem ID:24892336

Update Time:2025-06-06

Calcium 2,4-pentanedionate hydrate Chemical and Physical Properties

Names and Identifiers

- Calcium 2,4-pentanedionate hydrate
- calcium,(E)-4-oxopent-2-en-2-olate,hydrate
- Ca(acac)2
- Calcium 2,4-pentanedionate dihydrate; 95%
- 345909-31-1
- Calcium 2,4-pentanedionate xhydrate
- 132098-23-8
- calcium;(Z)-4-oxopent-2-en-2-olate;hydrate
- Calcium acetylacetonate hydrate
- MDL： MFCD00150163
- Inchi： 1S/2C5H8O2.Ca.H2O/c2*1-4(6)3-5(2)7;;/h2*3,6H,1-2H3;;1H2/q;;+2;/p-2/b2*4-3-;;
- InChI Key： FFWWBMKQRYMOKA-SUKNRPLKSA-L
- SMILES： [Ca+2].[O-]/C(/C)=C\C(C)=O.[O-]/C(/C)=C\C(C)=O.O

Computed Properties

Exact Mass: 256.0623645g/mol
Monoisotopic Mass: 256.0623645g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 239
Covalently-Bonded Unit Count: 4
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 81.3Å²
Surface Charge: 0
Tautomer Count: 15
XLogP3: nothing

Experimental Properties

Color/Form: White solid
Melting Point: >280 °C (dec.) (lit.)
Solubility: Not determined

Calcium 2,4-pentanedionate hydrate Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302-H315-H319-H335-H361
Warning Statement： P261-P281-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：1
Hazard Category Code： 63-22-36/37/38
Safety Instruction： 26-36/37/39
Hazardous Material Identification：
TSCA：Yes

Calcium 2,4-pentanedionate hydrate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	30526-10g	Calcium 2,4-pentanedionate hydrate, 99%	345909-31-1	99%	10g	￥211.00	2023-04-13
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	30526-50g	Calcium 2,4-pentanedionate hydrate, 99%	345909-31-1	99%	50g	￥496.00	2023-04-13
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	30526-250g	Calcium 2,4-pentanedionate hydrate, 99%	345909-31-1	99%	250g	￥1829.00	2023-04-13
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	C107-25G-A	Calcium 2,4-pentanedionate hydrate	345909-31-1	99.95%	25G	￥752.38	2022-02-24
abcr	AB119584-25 g	Calcium acetylacetonate hydrate; .	345909-31-1		25 g	€55.50	2023-07-20
abcr	AB119584-100 g	Calcium acetylacetonate hydrate; .	345909-31-1		100 g	€171.00	2023-07-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA00618-25g	Calcium,(E)-4-oxopent-2-en-2-olate,hydrate	345909-31-1	99.95%	25g	¥838.0	2024-07-19
SHENG KE LU SI SHENG WU JI SHU	sc-268657-10 g	Calcium 2,4-pentanedionate hydrate,	345909-31-1		10g	￥331.00	2023-07-11
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